Cas no 2227863-32-1 ((3S)-3-(4-bromo-3-chlorophenyl)-3-hydroxypropanoic acid)

• Product Name: (3S)-3-(4-bromo-3-chlorophenyl)-3-hydroxypropanoic acid
• CAS No: 2227863-32-1
• MF: C₉H₈BrClO₃
• MW: 279.515021324158
• CID: 5927256
• PubChem ID: 165826843
• Update Time: 2025-06-14

(3S)-3-(4-bromo-3-chlorophenyl)-3-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-(4-bromo-3-chlorophenyl)-3-hydroxypropanoic acid
• 2227863-32-1
• EN300-1907605

• Inchi： 1S/C9H8BrClO3/c10-6-2-1-5(3-7(6)11)8(12)4-9(13)14/h1-3,8,12H,4H2,(H,13,14)/t8-/m0/s1
• InChI Key： CVHVQRYOOFVWQJ-QMMMGPOBSA-N
• SMILES： BrC1C=CC(=CC=1Cl)[C@H](CC(=O)O)O

Computed Properties

• Exact Mass: 277.93453g/mol
• Monoisotopic Mass: 277.93453g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 57.5Ų

Additional information on (3S)-3-(4-bromo-3-chlorophenyl)-3-hydroxypropanoic acid

Comprehensive Overview of (3S)-3-(4-bromo-3-chlorophenyl)-3-hydroxypropanoic acid (CAS No. 2227863-32-1)

(3S)-3-(4-bromo-3-chlorophenyl)-3-hydroxypropanoic acid (CAS No. 2227863-32-1) is a chiral organic compound featuring a phenyl ring substituted with bromo and chloro groups, along with a hydroxypropanoic acid side chain. This specialty chemical has garnered significant attention in pharmaceutical research and fine chemical synthesis due to its unique stereochemistry and functional groups. Researchers are particularly interested in its potential as a building block for drug discovery, especially in the development of enzyme inhibitors and therapeutic agents targeting metabolic disorders.

The compound's molecular structure combines a halogenated aromatic ring with a hydroxy acid moiety, making it valuable for medicinal chemistry applications. Recent studies highlight its relevance in asymmetric synthesis, where the (3S)-configuration plays a crucial role in biological activity. With the growing demand for chiral intermediates in drug development, 2227863-32-1 has become a subject of interest for organic chemists and pharmaceutical manufacturers alike.

In the context of green chemistry trends, researchers are exploring eco-friendly synthetic routes for (3S)-3-(4-bromo-3-chlorophenyl)-3-hydroxypropanoic acid. The compound's structure-activity relationship (SAR) is being investigated for potential applications in biodegradable materials and sustainable pharmaceuticals. These developments align with current industry focus on environmentally friendly synthesis and reduced carbon footprint in chemical production.

Analytical characterization of CAS No. 2227863-32-1 typically involves advanced techniques such as HPLC chiral separation, NMR spectroscopy, and mass spectrometry. The purity assessment of this compound is critical for its applications in high-value chemical products. Recent advancements in analytical chemistry have enabled more precise quantification of its enantiomeric excess, which is essential for quality control in pharmaceutical applications.

The physicochemical properties of (3S)-3-(4-bromo-3-chlorophenyl)-3-hydroxypropanoic acid, including its solubility profile and stability characteristics, make it suitable for various formulation development processes. Its hydrogen bonding capacity and molecular interactions are subjects of ongoing research in crystal engineering and pharmaceutical cocrystals. These properties are particularly relevant for drug delivery systems and controlled release formulations.

From a market perspective, the demand for chiral compounds like 2227863-32-1 continues to grow, driven by the pharmaceutical industry's need for enantiomerically pure substances. The compound's patent landscape and synthetic methodology innovations are closely monitored by intellectual property experts and process chemists. Recent publications have focused on optimizing its production scale-up while maintaining stereochemical integrity.

In biochemical research, the hydroxy acid functionality of (3S)-3-(4-bromo-3-chlorophenyl)-3-hydroxypropanoic acid has shown potential interactions with various biological targets. Studies are investigating its role in metabolic pathways and possible applications in enzyme modulation. These investigations contribute to the broader understanding of structure-based drug design and molecular recognition processes.

The safety profile and handling requirements of CAS No. 2227863-32-1 follow standard laboratory safety protocols for organic compounds. While not classified as hazardous under normal conditions, proper personal protective equipment (PPE) is recommended when working with this chemical. Its storage conditions and stability data are important considerations for research laboratories and chemical suppliers.

Future research directions for (3S)-3-(4-bromo-3-chlorophenyl)-3-hydroxypropanoic acid may explore its potential in catalysis, material science, and bioconjugation chemistry. The compound's versatility makes it a promising candidate for multidisciplinary applications across chemical biology and medicinal chemistry. As synthetic methodologies advance, we anticipate new discoveries regarding its reactivity patterns and functional group transformations.

For researchers seeking high-purity samples of 2227863-32-1, several specialty chemical suppliers offer this compound with detailed certificates of analysis. The custom synthesis market also provides options for scale-up production and derivatization services based on this chiral building block. These services cater to the growing need for tailor-made compounds in drug discovery programs and academic research.